Cas no 15182-68-0 (1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole)

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole structure
15182-68-0 structure
Product Name:1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
CAS No:15182-68-0
MF:C9H10N4OS
MW:222.266899585724
MDL:MFCD02252889
CID:120849
PubChem ID:87558295
Update Time:2025-04-18

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1-(4-ethoxyphenyl)-1,2-dihydro-
    • 1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
    • 1-(4-ethoxyphenyl)-2H-tetrazole-5-thione
    • 1-(4-Ethoxyphenyl)-1H-tetrazole-5-thiol
    • 2-Tetrazoline-5-thione,1-(p-ethoxyphenyl)- (7CI,8CI)
    • 4-ETHOXY PMT
    • 4-(5-MERCAPTOTETRAZOLO)PHENETOLE
    • 4-(5-mercaptotetrazole)Phenetole
    • 1-(4-ethoxyphenyl)-1,2-dihydro-5H-Tetrazole-5-thione
    • AKOS BBS-00000556
    • 1-(4-ethoxyphenyl)-1,2,3,4-tetraazole-5-thiol
    • SBB038424
    • STL264528
    • VZ20948
    • BAS 15425027
    • ST50113648
    • CCG-47164
    • MFCD02252889
    • AKOS000268204
    • SCHEMBL3418827
    • A809225
    • J-008851
    • SY053565
    • SCHEMBL8710433
    • 1-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole-5-thione
    • 1-(4-ETHOXYPHENYL)-1,4-DIHYDRO-5H-1,2,3,4-TETRAAZOLE-5-THIONE
    • E0668
    • DTXSID70357417
    • BS-44001
    • SR-01000636805-1
    • 15182-68-0
    • FT-0637198
    • D90550
    • AKOS000347995
    • CS-0320899
    • SCHEMBL26126699
    • ASFXKDBHBVHSLT-UHFFFAOYSA-N
    • DB-018576
    • MDL: MFCD02252889
    • Inchi: 1S/C9H10N4OS/c1-2-14-8-5-3-7(4-6-8)13-9(15)10-11-12-13/h3-6H,2H2,1H3,(H,10,12,15)
    • InChI Key: ASFXKDBHBVHSLT-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 222.05800
  • Monoisotopic Mass: 222.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.39
  • Melting Point: 160°C(lit.)
  • Boiling Point: 320.1°C at 760 mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.683
  • PSA: 91.63000
  • LogP: 1.34970
  • Solubility: Not determined

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Security Information

  • Symbol: GHS02
  • Prompt:warning
  • Hazard Statement: H228
  • Warning Statement: P210-P240-P241-P280
  • Hazardous Material transportation number:UN 1198 3/PG 3
  • WGK Germany:2
  • Safety Instruction: S36/37; S33; S16; S26
  • RTECS:LP8925000
  • Hazardous Material Identification: T Xn F+
  • Risk Phrases:R23/24/25; R34; R40; R43; R36/37; R12
  • Packing Group:I
  • Safety Term:3
  • HazardClass:4.1
  • PackingGroup:III
  • Packing Group:I
  • Hazard Level:3

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Customs Data

  • HS CODE:29121200
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109265-25g
1-(4-Ethoxyphenyl)-1H-tetrazole-5-thiol
15182-68-0 95%
25g
357.76 USD 2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X76085-1g
1-(4-Ethoxyphenyl)-1H-tetrazole-5-thiol
15182-68-0 98%
1g
¥158.0 2023-09-05
TRC
E895153-50mg
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0
50mg
$ 50.00 2022-06-05
TRC
E895153-100mg
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0
100mg
$ 65.00 2022-06-05
TRC
E895153-500mg
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0
500mg
$ 95.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E870410-1g
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0 98%
1g
198.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0668-5G
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0 >98.0%(HPLC)
5g
¥355.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E0668-5g
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0 98.0%(LC)
5g
¥390.0 2022-06-10
abcr
AB250081-5 g
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole, 98%; .
15182-68-0 98%
5 g
€141.70 2023-07-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156118-1g
1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
15182-68-0 98%
1g
¥169.90 2023-09-03

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Production Method

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.